
Mangafodipir Trisodium: VANDF Classification &
Pharmacological Coding Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Mangafodipir trisodium [vandf]

Cat. No.: B10752371

Get Quote

Executive Summary
Mangafodipir trisodium (formerly marketed as Teslascan) represents a unique pharmacological

entity that bridges the gap between diagnostic imaging and therapeutic cytoprotection.

Originally developed as a hepatobiliary-specific contrast agent for Magnetic Resonance

Imaging (MRI), its clinical lifecycle revealed profound superoxide dismutase (SOD) mimetic

properties. This guide provides a technical deep-dive into the drug's classification within the

Veterans Health Administration National Drug File (VANDF), its coding architecture, and the

mechanistic causality that drives its dual-utility in modern research.

Part 1: Pharmacological Profile & Mechanism of
Action
The MnDPDP Dissociation Pathway
Unlike gadolinium-based contrast agents (GBCAs) which rely on high stability to prevent

toxicity, Mangafodipir (MnDPDP) is designed to be labile. Its efficacy as a hepatocyte-specific

contrast agent depends on the controlled release of paramagnetic Manganese (Mn²⁺) ions.

Administration: MnDPDP is injected intravenously.
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Dephosphorylation: The diphosphate ligand (fodipir) is rapidly dephosphorylated by alkaline

phosphatase in the plasma, converting MnDPDP to MnPLED (Manganese dipyridoxyl

ethylenediamine).

Transmetallation & Uptake: MnPLED releases Mn²⁺ in exchange for plasma Zinc (Zn²⁺). The

free Mn²⁺ is actively transported into hepatocytes via Vitamin B6 transporters, shortening the

T1 relaxation time and brightening healthy liver tissue.

SOD Mimetic Activity: The intact MnPLED metabolite acts as a potent scavenger of reactive

oxygen species (ROS), specifically superoxide anions (

), protecting normal tissue from chemotherapy-induced oxidative stress without protecting
tumor cells.

Mechanistic Visualization
The following diagram illustrates the metabolic dissociation and dual-pathway activity of

Mangafodipir.
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Figure 1: Metabolic pathway of Mangafodipir trisodium, separating its diagnostic utility (Mn2+

release) from its therapeutic antioxidant potential (MnPLED).

Part 2: VANDF Classification Architecture
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The Veterans Health Administration National Drug File (VANDF) utilizes a hierarchical structure

distinct from commercial databases. For researchers integrating historical VA data or

conducting retrospective studies on contrast media, precise identification of VUIDs (VA Unique

IDs) is critical.

VANDF Hierarchy & Coding
Mangafodipir falls under the broad category of Diagnostic Agents.[1][2] While modern systems

like RxNorm map it to specific ingredients, the legacy VANDF structure places it within the DX

(Diagnostic) class.

VA Drug Class Code:DX109 (Contrast Media, Other) or DX100 (Radiological/Contrast Media,

General).

Note: Unlike iodinated agents (DX101/DX102), paramagnetic agents often fall into the

"Other" or "General" buckets in older VANDF iterations unless a specific "Magnetic

Resonance" class (e.g., DX103) was locally implemented.

Primary VUIDs:

4021090: Generic Mangafodipir Trisodium (Ingredient level).

4024107: Product level (e.g., Teslascan injection).

Cross-Referencing Matrix
To ensure interoperability between VANDF and other standard terminologies, use the following

translation table.
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Coding System Identifier Description Context

VANDF VUID 4021090
Mangafodipir

Trisodium

VA Generic Ingredient

ID

VANDF VUID 4024107
Mangafodipir

Trisodium Inj
VA Product ID

ATC Code V08CA05 Mangafodipir
WHO/EphMRA

(Paramagnetic)

RxNorm CUI 236987 Mangafodipir Standard Clinical Drug

UNII 129FW80TG4
Mangafodipir

Trisodium

FDA Substance

Registration

CAS Registry 140678-14-4
Mangafodipir

Trisodium

Chemical Abstracts

Service

VANDF Logic Flow
The following diagram depicts how Mangafodipir is situated within the VANDF ontology

compared to the ATC system.
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Figure 2: Hierarchical mapping of Mangafodipir in VANDF (Diagnostic branch) versus ATC

(Paramagnetic branch).

Part 3: Clinical & Research Applications[5]
Diagnostic Utility (Historical)

Target: Hepatocellular Carcinoma (HCC) and liver metastases.

Mechanism: Healthy hepatocytes uptake Mn²⁺; tumors (lacking functional transporters) do

not. This creates a "negative enhancement" where tumors appear dark against a bright liver

background on T1-weighted images.
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Status: Withdrawn from US/EU markets for commercial reasons (replaced by Gadolinium-

EOB-DTPA), but remains a critical reference standard in retrospective data analysis.

Therapeutic Repurposing (Current Research)
The most active area of research involves Calmangafodipir (PledOx), a Ca²⁺-stabilized

analogue.

Chemotherapy Adjunct: The SOD mimetic activity of the MnPLED metabolite protects

peripheral nerves and blood cells from oxidative damage caused by oxaliplatin

(chemotherapy-induced peripheral neuropathy - CIPN).

Coding Implication: Researchers studying this effect must distinguish between the diagnostic

formulation (Mangafodipir trisodium) and the therapeutic investigational compound

(Calmangafodipir), as they share the same active metabolite but differ in stability constants

and regulatory classification.

Part 4: Technical Protocols
Protocol 4.1: Data Extraction for VANDF Integration
Objective: To accurately identify Mangafodipir utilization in historical VA datasets (CDW/VINCI)

for retrospective safety or efficacy analysis.

Prerequisites:

Access to VA Corporate Data Warehouse (CDW) or equivalent SQL database.

Knowledge of LocalDrugSID vs. NationalDrugSID.

Workflow:

Identify VUIDs: Use the VUIDs provided in Section 2.2 (4021090, 4024107).

SQL Query Structure:

Do not rely solely on string matching ("Mangafodipir"). Trade names ("Teslascan") may

vary.
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Join the Dim.LocalDrug table with Dim.NationalDrug on NationalDrugSID.

Filter by VUID or VaDrugClassCode LIKE 'DX%'.

Self-Validating Check:

Validation Step: Calculate the ratio of UnitDose to IV orders. Mangafodipir is exclusively IV.

[3] If >1% of records are "Oral", the extraction logic is flawed (likely capturing oral contrast

agents by mistake).

Sample SQL Logic (Conceptual):
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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